![molecular formula C15H13ClN2O B6242785 4-[(3-chlorophenyl)methyl]-1,2,3,4-tetrahydroquinoxalin-2-one CAS No. 2378506-50-2](/img/no-structure.png)
4-[(3-chlorophenyl)methyl]-1,2,3,4-tetrahydroquinoxalin-2-one
Description
The compound is a derivative of quinoxaline, a type of heterocyclic compound. Quinoxalines have a bicyclic structure, consisting of a benzene ring fused to a pyrazine ring . They are known to exhibit various biological activities and are used in the synthesis of dyes and pharmaceuticals .
Physical And Chemical Properties Analysis
The physical and chemical properties of your compound would depend on its specific structure. For instance, the presence of the 3-chlorophenylmethyl group could influence properties like solubility, melting point, and reactivity .Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[(3-chlorophenyl)methyl]-1,2,3,4-tetrahydroquinoxalin-2-one involves the reaction of 3-chlorobenzylamine with cyclohexanone in the presence of acetic acid and sodium acetate to form 4-[(3-chlorophenyl)methyl]cyclohexanone. This intermediate is then reacted with 1,2-diaminocyclohexane in the presence of acetic acid to form the final product, 4-[(3-chlorophenyl)methyl]-1,2,3,4-tetrahydroquinoxalin-2-one.", "Starting Materials": [ "3-chlorobenzylamine", "cyclohexanone", "acetic acid", "sodium acetate", "1,2-diaminocyclohexane" ], "Reaction": [ "Step 1: 3-chlorobenzylamine is reacted with cyclohexanone in the presence of acetic acid and sodium acetate to form 4-[(3-chlorophenyl)methyl]cyclohexanone.", "Step 2: 4-[(3-chlorophenyl)methyl]cyclohexanone is reacted with 1,2-diaminocyclohexane in the presence of acetic acid to form 4-[(3-chlorophenyl)methyl]-1,2,3,4-tetrahydroquinoxalin-2-one." ] } | |
CAS RN |
2378506-50-2 |
Molecular Formula |
C15H13ClN2O |
Molecular Weight |
272.7 |
Purity |
95 |
Origin of Product |
United States |
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